[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl](methyl)aminehydrochloride

• Molecular Formula: C7H16ClNO2
• Molecular Weight: 181.66 g/mol
• IUPAC Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C7H15NO2.ClH/c1-7(2)9-5-6(10-7)4-8-3;/h6,8H,4-5H2,1-3H3;1H
• InChI Key: NRHTXKOYJOMCGH-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)CNC)C.Cl

Description

(2,2-dimethyl-1,3-dioxolan-4-yl)methylamine hydrochloride is a chemical compound with a molecular formula of C6H13NO2·HCl It is a derivative of 1,3-dioxolane, a five-membered ring containing two oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,2-dimethyl-1,3-dioxolan-4-yl)methylamine hydrochloride typically involves the reaction of 2,2-dimethyl-1,3-dioxolane-4-methanol with methylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The hydrochloride salt is then formed by reacting the amine with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

(2,2-dimethyl-1,3-dioxolan-4-yl)methylamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like halides (Cl-, Br-) or other amines can be used under appropriate conditions.

Major Products Formed

Oxidation: Oxidized derivatives of the original compound.

Reduction: Reduced amine derivatives.

Substitution: Various substituted amine products depending on the nucleophile used.

Scientific Research Applications

(2,2-dimethyl-1,3-dioxolan-4-yl)methylamine hydrochloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biological systems and interactions with biomolecules.

Medicine: Explored for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,2-dimethyl-1,3-dioxolan-4-yl)methylamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

(2,2-dimethyl-1,3-dioxolan-4-yl)methylamine hydrochloride can be compared with other similar compounds, such as:

2,2-Dimethyl-1,3-dioxolane-4-methanamine: A structurally similar compound with different functional groups.

Methyl (2,2-dimethyl-1,3-dioxolan-4-yl)methyl carbonate: Another derivative of 1,3-dioxolane with distinct chemical properties.